Cas no 492444-08-3 (5-fluoro-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 5-fluoro-1,3-dioxaindane-4-carboxylic acid
• CAS No: 492444-08-3
• MF: C₈H₅FO₄
• MW: 184.121306180954
• MDL: MFCD09038116
• CID: 328790
• PubChem ID: 17980580
• Update Time: 2025-05-19

5-fluoro-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxylicacid, 5-fluoro-
• 5-FLUORO- 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID
• 1,3-Benzodioxole-4-carboxylicacid,5-fluoro
• 6-Fluoro-2,3-methylenedioxybenzoicacid
• 5-fluoro-1,3-dioxaindane-4-carboxylic acid
• 492444-08-3
• SCHEMBL4493633
• 5-fluorobenzo[d][1,3]dioxole-4-carboxylicacid
• AKOS006330588
• EN300-174927
• 5-fluoro-2H-1,3-benzodioxole-4-carboxylic acid
• DTXSID40591907
• 5-fluorobenzo[d][1,3]dioxole-4-carboxylic acid
• Z1198184431
• 5-FLUORO-1,3-BENZODIOXOLE-4-CARBOXYLIC ACID

• MDL： MFCD09038116
• Inchi： 1S/C8H5FO4/c9-4-1-2-5-7(13-3-12-5)6(4)8(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： ARQDNKZNJQNGAG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)OCO2

Computed Properties

• Exact Mass: 184.01700
• Monoisotopic Mass: 184.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.25260

Additional information on 5-fluoro-1,3-dioxaindane-4-carboxylic acid

Comprehensive Overview of 5-Fluoro-1,3-dioxaindane-4-carboxylic Acid (CAS No. 492444-08-3): Properties, Applications, and Industry Insights

5-Fluoro-1,3-dioxaindane-4-carboxylic acid (CAS No. 492444-08-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluoro substituent and a dioxaindane scaffold makes this compound a versatile intermediate for synthesizing bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 5-fluoro-1,3-dioxaindane-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on precision medicine and sustainable chemistry, where fluorination is leveraged to optimize drug efficacy while minimizing environmental impact. A 2023 study highlighted its role as a key building block in developing next-generation antimicrobial agents, addressing global concerns about antibiotic resistance.

The synthesis of CAS 492444-08-3 typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity, reflecting the industry's shift toward green chemistry principles. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

From an SEO perspective, users frequently search for "5-fluoro-1,3-dioxaindane-4-carboxylic acid suppliers" or "CAS 492444-08-3 technical data," underscoring the need for accessible technical documentation. Additionally, queries like "fluorinated indane derivatives in drug design" or "eco-friendly synthesis of dioxaindane compounds" reflect emerging interdisciplinary interests. These search patterns highlight the compound's relevance in both academic and industrial settings.

Ongoing research explores the compound's applicability in material science, particularly in designing fluorescent probes for biomedical imaging. Its rigid dioxaindane core offers photostability, making it attractive for optical sensors. Furthermore, collaborations between academia and manufacturers aim to scale up production while adhering to REACH and FDA guidelines, ensuring safety and sustainability.

In conclusion, 5-fluoro-1,3-dioxaindane-4-carboxylic acid exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—position it as a critical component in addressing contemporary scientific challenges. As industries prioritize efficient synthesis and functional diversity, this compound will likely remain at the forefront of cutting-edge research.